Cas no 27994-11-2 (Cimigenoside)

• Product Name: Cimigenoside
• CAS No: 27994-11-2
• Molecular Formula: C₃₅H₅₂O₉
• Molecular Weight: 616.7820
• CID: 273358
• PubChem ID: 16088242

Cimigenoside Properties

Names and Identifiers

• b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
• b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanosta...
• CiMigenol 3-beta-D-xylopyranoside
• cimigenol 3-O-β-D-xylopyranoside
• CIMIGENOL XYLOSIDE
• Cimigenoside
• Cimigenol 3-O-β-D -xylpyranoside
• Cimigenol-3-O-β-D-xylpyranoside
• [ "" ]
• CID 138114883
• DSSTox_CID_13334
• DSSTox_RID_79065
• DSSTox_GSID_33334
• Cimigenol 3-O-
• A-D -xylpyranoside
• Tox21_200929
• Cimigenol 3-O-|A-D-xylpyranoside
• Cimigenol-3-O-
• .beta.-D-Xylopyranoside, (3.beta.,15.alpha.,16.alpha.,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
• Cimigenoside xyloside
• DTXSID0033334
• CIMIGENOL-3-O-beta-D-XYLOSIDE (24S) (CONSTITUENT OF BLACK COHOSH)
• 1CW26VCP4H
• cimigenol-3-O-beta-D-xylopyranoside
• A-D-xylpyranoside
• CHEBI:70246
• Q27138585
• CHEMBL218613
• DTXCID101333859
• (2S,3R,4S,5R)-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol
• CIMICIFUGOL XYLOSIDE
• Cimigoside
• CIMIGENOL-3-O-.BETA.-D-XYLOSIDE (24S) (CONSTITUENT OF BLACK COHOSH) [DSC]
• AKOS030573698
• CIMIGENOL 3-O-.BETA.-D-XYLOPYRANOSIDE
• CAS-27994-11-2
• UNII-1CW26VCP4H
• 27994-11-2
• NCGC00258483-01
• beta-D-Xylopyranoside, (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
• 2-[[2-Hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol
• SCHEMBL14207270
• DA-62321

• InChIKey： GQLUAQZLAZUHEL-CBYOXKECSA-N
• Inchi： 1S/C35H52O9/c1-17-13-35(27-32(6,43-27)28(39)44-35)42-19-14-31(5)21-8-7-20-29(2,3)22(41-26-25(38)24(37)18(36)15-40-26)9-10-33(20)16-34(21,33)12-11-30(31,4)23(17)19/h8,17-20,22-28,36-39H,7,9-16H2,1-6H3/t17?,18-,19?,20+,22?,23?,24+,25-,26+,27?,28?,30-,31+,32?,33-,34+,35?/m1/s1
• SMILES： O1C2(C3([H])C(C([H])([H])[H])(C([H])(O[H])O2)O3)C([H])([H])C([H])(C([H])([H])[H])C2([H])C1([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@]23C1=C([H])C([H])([H])[C@@]1([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])(C([H])([H])C([H])([H])[C@]21C3([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 620.392433g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 620.392433g/mol
• Monoisotopic Mass: 620.392433g/mol
• Topological Polar Surface Area: 138Ų
• Heavy Atom Count: 44
• Complexity: 1210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 616.8

Experimental Properties

• LogP: 3.12140
• PSA: 138.07000
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Color/Form: Powder

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives